4-Bromo-1-methoxy-2-(2-methoxy-ethoxymethyl)-benzene

• Molecular Formula: C11H15BrO3
• Molecular Weight: 275.14 g/mol
• IUPAC Name: 4-bromo-1-methoxy-2-(2-methoxyethoxymethyl)benzene
• InChI: InChI=1S/C11H15BrO3/c1-13-5-6-15-8-9-7-10(12)3-4-11(9)14-2/h3-4,7H,5-6,8H2,1-2H3
• InChI Key: MAQLMMCETBLISH-UHFFFAOYSA-N
• Canonical SMILES: COCCOCC1=C(C=CC(=C1)Br)OC

Description

4-Bromo-1-methoxy-2-(2-methoxy-ethoxymethyl)-benzene is a useful research compound. Its molecular formula is C11H15BrO3 and its molecular weight is 275.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (5-bromo-2-methoxy-phenyl)-methanol (3.38 g, 14.8 mmol) and 2-bromoethyl methyl ether (2.06 g, 14.8 mmol) in DMF (30 mL) is added NaH (55% dispersion in oil; 1.36 g, 31.1 mmol) in three portions at room temperature, followed by stirring overnight. The mixture is poured into ice-cooled aqueous 2N HCl, the water phase is extracted with diethyl ether, the combined organic phase is washed with brine, dried (Na2SO4) and concentrated. Purification by flash chromatography (hexane/AcOEt 3:1) gives the title compound as liquid. TLC, Rf (hexane/AcOEt 1:1)=0.44. 1H-NMR (CDCl3): δ 3.45 (s, 3H), 3.64 (m, 2H), 3.71 (m, 2H), 3.83 (s, 3H), 4.60 (s, 2H), 6.76 (d, 1H), 7.37 (dd, 1H), 7.56 (d, 1H) ppm.